Cas no 866008-20-0 (5-[(4-Nitrophenyl)methoxy]-6-oxo-1,2,3,6-tetrahydropyridine-4-carboxylic acid)

• Product Name: 5-[(4-Nitrophenyl)methoxy]-6-oxo-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• CAS No: 866008-20-0
• MF: C₁₃H₁₂N₂O₆
• MW: 292.244183540344
• CID: 6631222
• Update Time: 2025-06-10

5-[(4-Nitrophenyl)methoxy]-6-oxo-1,2,3,6-tetrahydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(4-nitrophenyl)methoxy]-6-oxo-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-3-[(4-nitrophenyl)methoxy]-2-oxo-
• 5-[(4-Nitrophenyl)methoxy]-6-oxo-1,2,3,6-tetrahydropyridine-4-carboxylic acid

• Inchi： 1S/C13H12N2O6/c16-12-11(10(13(17)18)5-6-14-12)21-7-8-1-3-9(4-2-8)15(19)20/h1-4H,5-7H2,(H,14,16)(H,17,18)
• InChI Key： PWNJYCUJBFAZPC-UHFFFAOYSA-N
• SMILES： C1(=O)NCCC(C(O)=O)=C1OCC1=CC=C([N+]([O-])=O)C=C1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 627.4±55.0 °C(Predicted)
• pka: 3.66±0.20(Predicted)

Additional information on 5-[(4-Nitrophenyl)methoxy]-6-oxo-1,2,3,6-tetrahydropyridine-4-carboxylic acid

Comprehensive Overview of 5-[(4-Nitrophenyl)methoxy]-6-oxo-1,2,3,6-tetrahydropyridine-4-carboxylic acid (CAS No. 866008-20-0)

5-[(4-Nitrophenyl)methoxy]-6-oxo-1,2,3,6-tetrahydropyridine-4-carboxylic acid (CAS No. 866008-20-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique tetrahydropyridine core and nitrophenyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and functional groups that enable diverse chemical modifications.

The tetrahydropyridine scaffold is a prominent feature in many pharmacologically active compounds, making 5-[(4-Nitrophenyl)methoxy]-6-oxo-1,2,3,6-tetrahydropyridine-4-carboxylic acid a valuable building block for medicinal chemistry. Its carboxylic acid group allows for further derivatization, which is essential for optimizing drug candidates. Recent studies have explored its role in targeting enzymes and receptors, aligning with the growing demand for small-molecule therapeutics in treating complex diseases.

In the context of current research trends, CAS No. 866008-20-0 is often discussed alongside structure-activity relationship (SAR) studies. Scientists are leveraging advanced computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) models, to predict its interactions with biological targets. This approach is particularly relevant as the pharmaceutical industry shifts toward AI-driven drug design, a hot topic in both academic and industrial settings.

Another area of interest is the compound's potential in green chemistry applications. With increasing emphasis on sustainable synthesis methods, researchers are investigating eco-friendly routes to produce 5-[(4-Nitrophenyl)methoxy]-6-oxo-1,2,3,6-tetrahydropyridine-4-carboxylic acid. This aligns with global initiatives to reduce the environmental impact of chemical manufacturing, a concern frequently raised in scientific forums and industry reports.

From a commercial perspective, CAS No. 866008-20-0 is available through specialized chemical suppliers, catering to the needs of research laboratories and pharmaceutical developers. Its purity and stability are critical factors for ensuring reproducible results in experimental settings. Quality control measures, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are routinely employed to verify its specifications.

In summary, 5-[(4-Nitrophenyl)methoxy]-6-oxo-1,2,3,6-tetrahydropyridine-4-carboxylic acid represents a versatile and scientifically significant compound with broad applicability in modern chemistry and drug development. Its relevance to cutting-edge research topics, such as AI-assisted molecular design and sustainable synthesis, ensures its continued prominence in the scientific community. As advancements in these fields progress, the demand for high-quality intermediates like this compound is expected to rise, further solidifying its importance in both academic and industrial research.